Tert-butyl 4-(pyridin-3-YL)piperazine-1-carboxylate
Cat. No. B2459786
M. Wt: 263.341
InChI Key: LZHMIBDVBBRGDF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08999989B2
Procedure details
To a solution of tert-butyl 4-pyridin-3-ylpiperazine-1-carboxylate (1.0 g, 3.80 mmol) in acetonitrile (12 ml) was added N-bromosuccinimide (676 mg, 3.80 mmol) by small portions at room temperature. After stirring at room temperature for 1.5 hrs, the reaction mixture was poured into a mixture of 1M aqueous sodium hydroxide solution and ethyl acetate. The mixture was stirred, stood still and partitioned. The organic layer was washed with saturated brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to give tert-butyl 4-(6-bromopyridin-3-yl)piperazine-1-carboxylate (1.26 g, yield 97%).
Yield
97%
Identifiers
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REACTION_CXSMILES
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[N:1]1[CH:6]=[CH:5][CH:4]=[C:3]([N:7]2[CH2:12][CH2:11][N:10]([C:13]([O:15][C:16]([CH3:19])([CH3:18])[CH3:17])=[O:14])[CH2:9][CH2:8]2)[CH:2]=1.[Br:20]N1C(=O)CCC1=O.[OH-].[Na+].C(OCC)(=O)C>C(#N)C>[Br:20][C:6]1[N:1]=[CH:2][C:3]([N:7]2[CH2:12][CH2:11][N:10]([C:13]([O:15][C:16]([CH3:19])([CH3:18])[CH3:17])=[O:14])[CH2:9][CH2:8]2)=[CH:4][CH:5]=1 |f:2.3|
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Inputs
Step One
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Name
|
|
|
Quantity
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1 g
|
|
Type
|
reactant
|
|
Smiles
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N1=CC(=CC=C1)N1CCN(CC1)C(=O)OC(C)(C)C
|
|
Name
|
|
|
Quantity
|
676 mg
|
|
Type
|
reactant
|
|
Smiles
|
BrN1C(CCC1=O)=O
|
|
Name
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|
|
Quantity
|
12 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)#N
|
Step Two
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[Na+]
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)OCC
|
Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
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After stirring at room temperature for 1.5 hrs
|
|
Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
STIRRING
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Type
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STIRRING
|
|
Details
|
The mixture was stirred
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
partitioned
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WASH
|
Type
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WASH
|
|
Details
|
The organic layer was washed with saturated brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried over anhydrous sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
1.5 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
BrC1=CC=C(C=N1)N1CCN(CC1)C(=O)OC(C)(C)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.26 g | |
| YIELD: PERCENTYIELD | 97% | |
| YIELD: CALCULATEDPERCENTYIELD | 96.9% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
